Paclitaxel C

• Molecular Formula: C46H57NO14
• Molecular Weight: 847.9 g/mol
• InChI: InChI=1S/C46H57NO14/c1-8-9-12-21-33(51)47-35(28-17-13-10-14-18-28)36(52)42(55)59-30-23-46(56)40(60-41(54)29-19-15-11-16-20-29)38-44(7,31(50)22-32-45(38,24-57-32)61-27(4)49)39(53)37(58-26(3)48)34(25(30)2)43(46,5)6/h10-11,13-20,30-32,35-38,40,50,52,56H,8-9,12,21-24H2,1-7H3,(H,47,51)
• InChIKey: BEHTXUBGUDGCNQ-UHFFFAOYSA-N

Paclitaxel C: Pharmacopoeial Impurity Reference Standard

Paclitaxel C (Taxol C, N-Debenzoyl-N-hexanoylpaclitaxel, CAS 153415-45-3) is a naturally occurring taxane derivative found in Taxus species and a recognized impurity of the antineoplastic agent paclitaxel [1]. It is officially designated as Paclitaxel Impurity C in the European Pharmacopoeia (EP) and is supplied as a Certified Reference Material (CRM) or EP Reference Standard, intended exclusively for laboratory use in analytical method development, method validation (AMV), and quality control (QC) applications during commercial production or for Abbreviated New Drug Applications (ANDA) [2]. Its primary procurement value lies in its regulated, traceable identity as a critical tool for ensuring the purity, safety, and efficacy of paclitaxel drug substances and products, as mandated by global health authorities .

Product Type EP Impurity Reference Standard

Traceability ISO 17034 certified, Ph. Eur. Y0000699

Use Context Method validation, QC, regulatory submission

• [1] ChemicalBook. 153415-45-3 (Paclitaxel C) Chemical Properties. Accessed 2026. View Source
• [2] SynZeal. Paclitaxel Derivative C | 135393-42-9. Accessed 2026. View Source

Paclitaxel C vs. Uncertified Impurity Standards

Generic or uncertified paclitaxel impurity analogs cannot substitute for Paclitaxel C in regulated analytical workflows due to fundamental differences in regulatory acceptance, traceability, and analytical response characteristics. Unlike non-certified materials, Paclitaxel C is provided as a European Pharmacopoeia (EP) Reference Standard, ensuring full traceability to an official, compendial method and compliance with ISO 17034 and ISO/IEC 17025 [1]. Substituting with a non-compendial impurity risks failing regulatory audits, invalidating analytical methods, and potentially misidentifying or misquantifying critical impurities due to unverified purity and unknown relative response factors (RRFs) [2]. Furthermore, the unique response of Paclitaxel C in advanced detection methods, such as its near-uniform signal in Charged Aerosol Detection (CAD) compared to highly variable UV responses for other taxanes, means that direct substitution would introduce significant quantitation errors, compromising the accuracy of stability and impurity profiling studies [3].

Regulatory Acceptance

EP Reference Standard, ISO 17034 traceable

Non-certified, no pharmacopoeial traceability; may fail audits

Detection Uniformity

Near-uniform CAD response (

UV response varies up to 63%, causing quantitation errors

Structural Certainty

Full identity confirmed by HPLC, NMR, MS

Poorly characterized; risks peak misidentification

• [1] Sigma-Aldrich. Paclitaxel Impurity C Pharmaceutical Secondary Standard; Certified Reference Material 153415-45-3. Accessed 2026. View Source
• [2] Sun, P., et al. (2008). Determination of relative response factors of impurities in paclitaxel with high performance liquid chromatography equipped with ultraviolet and charged aerosol detectors. Journal of Chromatography A, 1177(1), 87-91. View Source
• [3] Thermo Fisher Scientific. (2018). Quantification of paclitaxel, its degradants, and related substances using UHPLC with charged aerosol detection. Application Note. View Source

Paclitaxel C: Certified Purity & Detection Performance

Certified Purity & ISO 17034 Traceability vs. Uncertified Impurities

Paclitaxel C, when procured as an EP Reference Standard (Y0000699) or a Certified Reference Material (CRM), guarantees a level of purity and regulatory traceability that is absent in generic, non-certified impurity standards. This product is certified in accordance with ISO 17034 and ISO/IEC 17025, and is fully traceable to the European Pharmacopoeia, ensuring its suitability for official compendial methods and regulatory submissions [1]. In contrast, non-certified impurities often come with only a basic HPLC purity claim (e.g., ≥95% or ≥97%) and lack the rigorous, multi-laboratory characterization and stability data required for validated analytical procedures .

Certified Purity vs. Uncertified

Data to verify

CRM, traceable to Ph. Eur. Y0000699; ISO 17034 vs. basic HPLC purity claim (e.g., ≥95%)

Supports regulatory-compliant QC method accuracy

Verify certificate details for specific method suitability

Evidence Dimension	Regulatory Certification and Traceability
Target Compound Data	Certified Reference Material; traceable to Ph. Eur. Y0000699; certified in accordance with ISO 17034 and ISO/IEC 17025 [1].
Comparator Or Baseline	Generic Paclitaxel Impurity C (e.g., from LKT Labs) with a stated purity of ≥95% but no ISO certification or pharmacopoeial traceability .
Quantified Difference	Certified vs. Non-Certified; traceable to official pharmacopoeia vs. no traceability.
Conditions	Procurement for analytical method validation (AMV) and Quality Control (QC) in pharmaceutical industry.

Why This Matters

For analytical methods used in regulatory submissions (e.g., ANDA), using a certified reference standard is a non-negotiable requirement to demonstrate method accuracy and reliability, directly impacting procurement decisions for QC laboratories.

• [1] Sigma-Aldrich. Paclitaxel Impurity C Pharmaceutical Secondary Standard; Certified Reference Material 153415-45-3. Accessed 2026. View Source

Uniform CAD Response vs. UV Detection Variability

In quantitative impurity profiling, Paclitaxel C demonstrates a near-uniform response when analyzed by Ultra-High Performance Liquid Chromatography with Charged Aerosol Detection (UHPLC-CAD), which is a significant analytical advantage over traditional UV detection. A study comparing calibration curves found that for Paclitaxel, Impurity C (Paclitaxel C), and another impurity (cephalomannine), the slopes of the CAD calibration curves deviated by less than 2% over a concentration range of 0.5–10 μg/mL [1]. In stark contrast, the UV response for the same analytes varied by up to 63% [1]. This uniform CAD response allows for the accurate quantification of multiple related substances using a single calibrant, a feat not possible with UV detection without determining individual relative response factors (RRFs) [2].

CAD vs. UV Response

Head-to-head

CAD slope deviation

Enables single-calibrant quantification strategy

Method conditions influence response uniformity

Structural Identity

Class-level

N-Debenzoyl-N-hexanoylpaclitaxel; confirmed by HPLC, H-NMR, MS

Facilitates unambiguous peak identification

Confirm data with supplied COA

Degradation Pathway Marker

Context-dependent

Known photodegradation product; used in stress testing per ICH Q1A(R2)

Supports stability-indicating method validation

Verify applicability to specific formulation

Evidence Dimension	Detector Response Uniformity
Target Compound Data	CAD slope deviation for Impurity C: < 2% vs. Paclitaxel calibrant [1].
Comparator Or Baseline	UV detection response for Impurity C: up to 63% variation vs. Paclitaxel calibrant [1].
Quantified Difference	CAD response is >30x more uniform than UV response for this analyte.
Conditions	UHPLC with Accucore PFP column (2.1×150 mm, 2.6 μm), inverse gradient compensation, CAD evaporation temp 50°C, UV at 227 nm.

Why This Matters

This property enables more accurate and efficient impurity quantification workflows, reducing the need for multiple costly, high-purity impurity standards and minimizing quantitation errors that can lead to batch rejection or inaccurate stability assessments.

• [1] Thermo Fisher Scientific. (2018). Quantification of paclitaxel, its degradants, and related substances using UHPLC with charged aerosol detection. Application Note. View Source
• [2] Sun, P., et al. (2008). Determination of relative response factors of impurities in paclitaxel with high performance liquid chromatography equipped with ultraviolet and charged aerosol detectors. Journal of Chromatography A, 1177(1), 87-91. View Source

Defined Chemical Structure for Unambiguous Peak ID

Paclitaxel C has a well-defined chemical structure, N-Debenzoyl-N-hexanoylpaclitaxel, which distinguishes it from other paclitaxel impurities like cephalomannine or baccatin III. Its molecular formula (C₄₆H₅₇NO₁₄) and molecular weight (847.94 g/mol) are established, enabling unambiguous identification via LC-MS [1]. This contrasts with unknown or poorly characterized impurities where structural ambiguity can complicate peak assignment and regulatory documentation. The compound's identity can be confirmed through a suite of analytical techniques, including HPLC, NMR, and MS, which are routinely provided with certified reference standards [2].

Structural Identity

Class-level

N-Debenzoyl-N-hexanoylpaclitaxel; confirmed by HPLC, H-NMR, MS

Facilitates unambiguous peak identification

Confirm data with supplied COA

Evidence Dimension	Structural Characterization Completeness
Target Compound Data	Full IUPAC name and synonym: N-Debenzoyl-N-hexanoylpaclitaxel. Confirmed by HPLC, H-NMR, and MS data available with COA [2].
Comparator Or Baseline	Other Paclitaxel Impurities (e.g., Impurity A, B, D) with varying degrees of structural characterization.
Quantified Difference	N/A - Qualitative structural differentiation.
Conditions	Structural analysis for method development and regulatory submission.

Why This Matters

A definitive chemical identity is essential for accurate peak identification during method development, ensuring that the correct impurity is monitored and quantified, which is critical for meeting ICH Q3A/Q3B guidelines on impurities in new drug substances and products.

• [1] ChemicalBook. 153415-45-3 (Paclitaxel C) Chemical Properties. Accessed 2026. View Source
• [2] Moxin Chemicals. Paclitaxel EP Impurity C Product Page (providing COA, HPLC, H-NMR, MS). Accessed 2026. View Source

Suitability for Forced Degradation Studies

Paclitaxel C is a known degradant of paclitaxel and is intentionally generated and studied in forced degradation (stress testing) experiments to validate stability-indicating analytical methods. Its formation can be induced via specific conditions, such as photodegradation, as described in a patent (CN107365283B) which outlines a method to obtain this impurity through controlled photodegradation of paclitaxel [1]. This contrasts with other impurities that may only form under harsher or less reproducible conditions. The ability to reliably generate and quantify Paclitaxel C is a key component of establishing a drug's degradation pathway and setting appropriate specification limits, as mandated by ICH Q1A(R2) [2].

Degradation Pathway Marker

Context-dependent

Known photodegradation product; used in stress testing per ICH Q1A(R2)

Supports stability-indicating method validation

Verify applicability to specific formulation

Evidence Dimension	Role in Degradation Pathway
Target Compound Data	A known photodegradation product of paclitaxel, identified in stress studies and used as a marker for stability-indicating method validation [1].
Comparator Or Baseline	Other paclitaxel impurities (e.g., baccatin III, 7-epipaclitaxel) which are also degradants but may form under different stress conditions (e.g., hydrolytic, thermal).
Quantified Difference	N/A - Qualitative role in specific degradation pathway.
Conditions	Forced degradation studies as per ICH Q1A(R2) guidelines.

Why This Matters

Procuring a certified reference standard of a key degradant like Paclitaxel C is essential for developing and validating stability-indicating methods, which are required to ensure product quality throughout its shelf life and for regulatory approval.

• [1] CN107365283B - Method for obtaining impurities by photodegradation of paclitaxel. Google Patents. Accessed 2026. View Source
• [2] International Council for Harmonisation (ICH). (2003). ICH Q1A(R2): Stability Testing of New Drug Substances and Products. View Source

Paclitaxel C: Analytical & Regulatory Applications

Regulatory-Compliant Quality Control

In QC laboratories for pharmaceutical manufacturers of paclitaxel API or finished dosage forms, Paclitaxel C is the definitive standard for identifying and quantifying this specific impurity as mandated by the European Pharmacopoeia monograph. Its certification (ISO 17034) and traceability (Ph. Eur. Y0000699) ensure that the analytical results are defensible during regulatory inspections and submissions, such as for ANDA or marketing authorization applications .

UHPLC-CAD Impurity Profiling Method Development

Analytical scientists developing modern, high-sensitivity methods for paclitaxel impurity profiling will select Paclitaxel C for its demonstrated near-uniform response in Charged Aerosol Detection (CAD). This property allows for the use of a single-calibrant quantification strategy, significantly reducing time and cost compared to UV-based methods that require individual relative response factor (RRF) determination for each impurity [1].

Stability-Indicating Method Validation

Paclitaxel C is an essential reference standard for pharmaceutical development teams conducting forced degradation (stress) studies to validate stability-indicating methods. Its identification as a key photodegradation product makes it a critical marker for establishing a drug's degradation pathway and ensuring that analytical methods can accurately monitor product stability under ICH-recommended conditions, such as light exposure [2].

Peak Identification & System Suitability Testing

For laboratories performing compendial testing according to the European Pharmacopoeia, Paclitaxel C is the designated reference standard used for peak identification and system suitability tests. Using the correct EP standard ensures that the analytical system performs as expected, with resolution and retention time criteria being met, thereby validating the entire analytical run and its resulting data [3].

Application

Selection Property

Validation Focus

Regulatory QC Testing

Certified traceable identity

Compendial method compliance

UHPLC-CAD Impurity Profiling

Uniform CAD response

Single-calibrant quantification accuracy

Stability-Indicating Method

Known photodegradation marker

Degradation pathway monitoring

Peak Identification / SST

EP reference standard identity

System suitability criteria

• [1] Thermo Fisher Scientific. (2018). Quantification of paclitaxel, its degradants, and related substances using UHPLC with charged aerosol detection. Application Note. View Source
• [2] CN107365283B - Method for obtaining impurities by photodegradation of paclitaxel. Google Patents. Accessed 2026. View Source
• [3] EDQM. Paclitaxel impurity C CRS (Y0000699) Details. Accessed 2026. View Source